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Compound of Interest

Compound Name: GSK1904529A

Cat. No.: B1684703

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of GSK1904529A, a potent and
selective dual inhibitor of the insulin-like growth factor-1 receptor (IGF-1R) and the insulin
receptor (IR), in a cell culture setting.

Product Information

e Product Name: GSK1904529A

o Mechanism of Action: GSK1904529A is a reversible, ATP-competitive inhibitor of IGF-1R
and IR tyrosine kinases.[1] By binding to the kinase domain, it blocks ligand-induced
autophosphorylation of the receptors, which in turn inhibits downstream signaling pathways,
primarily the PI3K/Akt and MAPK/ERK pathways.[2] This action leads to the inhibition of cell
proliferation and the induction of G1 phase cell cycle arrest in sensitive cancer cell lines.[1]

[2]
e Primary Targets: Insulin-like Growth Factor-1 Receptor (IGF-1R), Insulin Receptor (IR).[2][3]

[415]

Solubility and Stock Solution Preparation

GSK1904529A is soluble in dimethyl sulfoxide (DMSO) but insoluble in water and ethanol.[6][7]
For cell culture applications, a concentrated stock solution in sterile DMSO is prepared and
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subsequently diluted in a culture medium to the final working concentration.

Data Presentation: Solubility in DMSO

Reported Solubility in

Vendor/Source Molar Concentration
DMSO

Selleck Chemicals 124 mg/mL or 170 mg/mL ~145.5 mM or ~199.5 mM

Abcam 50 mM Not specified

APEXBIO >42.6 mg/mL >50 mM

Adooq Bioscience 120 mg/mL ~140.85 mM

MedchemExpress 10 mM (for stock solutions) 10 mM

Note: The solubility of GSK1904529A in DMSO can be affected by the purity of the compound
and the quality of the DMSO. Moisture-absorbing DMSO can reduce solubility.[1] It is

recommended to use fresh, anhydrous DMSO.

Protocol: Preparation of a 10 mM Stock Solution

o Materials:

o GSK1904529A powder (Molecular Weight: ~852 g/mol )

o Anhydrous, sterile DMSO

o Sterile microcentrifuge tubes or vials

e Procedure:

o To prepare a 10 mM stock solution, dissolve 8.52 mg of GSK1904529A in 1 mL of sterile

DMSO.

o To aid dissolution, the tube can be warmed at 37°C for 10-15 minutes and vortexed or

sonicated briefly.[6]

o Ensure the powder is completely dissolved before use.
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o Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

o Store the stock solution at -20°C or -80°C for several months.[6]

Signaling Pathway and Mechanism of Inhibition

GSK1904529A targets the tyrosine kinase domains of IGF-1R and IR. Upon ligand binding
(e.g., IGF-1 or Insulin), these receptors dimerize and autophosphorylate, creating docking sites
for substrate proteins like Insulin Receptor Substrate (IRS). This initiates downstream signaling
cascades critical for cell growth, proliferation, and survival. GSK1904529A prevents this initial
autophosphorylation step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for GSK1904529A in
Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684703#gsk1904529a-solubility-in-dmso-for-cell-

culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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